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Compound of Interest

Compound Name: Magnesium metaborate

Cat. No.: B083440 Get Quote

An In-depth Technical Guide to Magnesium
Metaborate
Magnesium metaborate is an inorganic compound with applications spanning the

pharmaceutical industry, materials science, and chemical synthesis. This guide provides a

comprehensive overview of its chemical formula, properties, and synthesis, tailored for

researchers, scientists, and drug development professionals.

Chemical Formula and Nomenclature
Magnesium metaborate is most commonly represented by the chemical formula Mg(BO₂)₂.

The anhydrous form has the molecular formula B₂MgO₄. It is also referred to as magnesium

diborate. The CAS Registry Number for this compound is 13703-82-7. Hydrated forms of

magnesium metaborate also exist, such as magnesium metaborate monohydrate, with the

formula Mg(BO₂)₂·H₂O.

Chemical and Physical Properties
Magnesium metaborate is a white, crystalline solid, appearing as a colorless orthorhombic

crystal or a white powder. It is a stable compound that does not readily decompose at high

temperatures. While only slightly soluble in water, it is soluble in acids. This compound exhibits

good heat resistance, a large elastic coefficient, and resistance to corrosion and wear.
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The key quantitative properties of anhydrous magnesium metaborate are summarized in the

table below for easy reference.

Property Value

Molecular Formula B₂MgO₄

Molar Mass 109.92 g/mol

Density 2.300 g/cm³

Melting Point 988 °C

Boiling Point 162 °C (at 101,325 Pa)

Vapor Pressure 0.036 Pa at 25 °C

Water Solubility Slightly soluble

Experimental Protocols for Synthesis
Several methods have been established for the synthesis of magnesium metaborate and

related compounds. The following sections detail the methodologies for key experimental

protocols.

This method relies on the reaction between sodium metaborate tetrahydrate and magnesium

chloride in an aqueous solution to precipitate magnesium metaborate monohydrate.

Protocol:

Add sodium metaborate tetrahydrate (NaBO₂·4H₂O), magnesium chloride (MgCl₂), and a

specific amount of water to a reaction kettle.

Heat the mixture, which will lead to the formation of a white precipitate of magnesium
metaborate.

Filter the resulting slurry to separate the precipitate.

Wash the collected precipitate with water to remove any soluble impurities.
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Dry the washed product to obtain the final magnesium metaborate product.

The overall chemical reaction is: 2NaBO₂·4H₂O + MgCl₂ → Mg(BO₂)₂·H₂O + 2NaCl + 7H₂O
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Synthesis of Magnesium Metaborate via Precipitation

Magnesium metaborate can also be prepared through the reaction of boric acid with

magnesium hydroxide.

Protocol:

Combine magnesium hydroxide (Mg(OH)₂) and boric acid (H₃BO₃) in a suitable reaction

vessel.

Allow the reactants to react, typically with stirring and potentially gentle heating to drive the

reaction to completion.

The reaction yields magnesium metaborate and water.

Isolate the solid product through filtration and dry to obtain pure magnesium metaborate.
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The chemical equation for this reaction is: Mg(OH)₂ + 2H₃BO₃ → Mg(H₃BO₃)₂ + 2H₂O

This high-temperature method is employed to synthesize magnesium borate whiskers

(Mg₂B₂O₅) using a molten salt medium which facilitates the reaction between magnesium oxide

and boron trioxide.

Protocol:

Prepare a mixture of magnesium hydroxide (Mg(OH)₂) and boric acid (H₃BO₃) with a specific

molar ratio (e.g., B/Mg ratio of 1.5:1), along with a salt such as sodium chloride (NaCl) which

will serve as the molten medium.

Heat the mixture in an electric furnace. Between 100-250 °C, boric acid decomposes to

boron trioxide (B₂O₃) and water. In the same temperature range, magnesium hydroxide

decomposes to magnesium oxide (MgO) and water.

Continue heating to above the melting point of B₂O₃ (~450 °C) and NaCl (~801 °C).

At approximately 630 °C, an exothermic reaction occurs where MgO particles dissolve in the

molten mixture and react with B₂O₃ to form Mg₂B₂O₅ whiskers.

Maintain the reaction at a target temperature (e.g., 800 °C) for a set duration (e.g., 2 hours)

to allow for whisker growth.

After cooling, the molten salt can be dissolved in water to isolate the magnesium borate

whiskers.
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properties]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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